Cas no 1697580-04-3 (2-(3-Methoxypyrrolidin-1-yl)pyridine-3-carbaldehyde)

• Product Name: 2-(3-Methoxypyrrolidin-1-yl)pyridine-3-carbaldehyde
• CAS No: 1697580-04-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5695606
• PubChem ID: 108222765
• Update Time: 2025-10-30

2-(3-Methoxypyrrolidin-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxypyrrolidin-1-yl)pyridine-3-carbaldehyde
• EN300-725610
• 1697580-04-3
• 3-Pyridinecarboxaldehyde, 2-(3-methoxy-1-pyrrolidinyl)-

• Inchi： 1S/C11H14N2O2/c1-15-10-4-6-13(7-10)11-9(8-14)3-2-5-12-11/h2-3,5,8,10H,4,6-7H2,1H3
• InChI Key： ZQZRXOFENNSBKB-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C(C=O)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 357.0±42.0 °C(Predicted)
• pka: 5.26±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-(3-Methoxypyrrolidin-1-yl)pyridine-3-carbaldehyde

Introduction to 2-(3-Methoxypyrrolidin-1-yl)pyridine-3-carbaldehyde (CAS No. 1697580-04-3)

2-(3-Methoxypyrrolidin-1-yl)pyridine-3-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1697580-04-3, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both pyridine and pyrrolidine moieties in its molecular structure endows it with a versatile chemical profile, making it a valuable scaffold for synthesizing novel bioactive molecules.

The compound's structure consists of a pyridine ring substituted with a formyl group at the 3-position and an N-methylated piperidine ring at the 2-position. This arrangement not only contributes to its distinct reactivity but also opens up numerous possibilities for further chemical modifications. The aldehyde functionality at the 3-position of the pyridine ring is particularly noteworthy, as it serves as a reactive site for various chemical transformations, including condensation reactions, nucleophilic additions, and cyclization processes.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds derived from pyridine and pyrrolidine. These scaffolds are well-known for their ability to interact with biological targets such as enzymes and receptors, making them ideal candidates for drug development. The synthesis of 2-(3-Methoxypyrrolidin-1-yl)pyridine-3-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity.

The compound's relevance in pharmaceutical research is underscored by its incorporation into several ongoing studies aimed at identifying new therapeutic agents. For instance, researchers have been investigating its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer. The methoxy group on the pyrrolidine ring enhances the lipophilicity of the molecule, facilitating better cell membrane penetration—a key factor in drug bioavailability.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-(3-Methoxypyrrolidin-1-yl)pyridine-3-carbaldehyde. By leveraging molecular docking simulations, scientists can predict binding affinities and interactions with target proteins, thereby accelerating the drug discovery process. These computational approaches have been particularly useful in identifying lead compounds that exhibit high potency and selectivity.

The synthesis of this compound also highlights the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to develop environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption. For example, catalytic methods have been employed to enhance reaction efficiency while maintaining high selectivity, aligning with global sustainability goals.

In addition to its pharmaceutical applications, 2-(3-Methoxypyrrolidin-1-yl)pyridine-3-carbaldehyde has shown promise in material science research. Its unique electronic properties make it a candidate for developing novel organic semiconductors and light-emitting diodes (OLEDs). The combination of electron-donating and electron-withdrawing groups in its structure allows for tunable optoelectronic characteristics, which are essential for advanced technological applications.

The compound's stability under various conditions is another critical factor that contributes to its versatility. Studies have demonstrated that it remains stable under both acidic and basic environments, making it suitable for diverse chemical transformations without degradation. This stability is particularly important in industrial settings where harsh reaction conditions may be encountered.

Future research directions for 2-(3-Methoxypyrrolidin-1-yl)pyridine-3-carbaldehyde include exploring its role in developing treatments for neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors, offering potential benefits in managing conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into its pharmacokinetic properties will be essential to determine its suitability for clinical use.

The synthesis and application of this compound also highlight the importance of collaboration between academic institutions and pharmaceutical companies. Such partnerships foster innovation by combining expertise from different fields, leading to faster development of novel therapeutics. Open access to research data and methodologies further enhances progress by allowing researchers worldwide to contribute to and benefit from collective knowledge.

In conclusion, 2-(3-Methoxypyrrolidin-1-yl)pyridine-3-carbaldehyde represents a promising compound with diverse applications across pharmaceuticals and material science. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational chemistry, position it as a valuable asset in modern research efforts. As scientists continue to explore its potential, this compound is likely to play an increasingly significant role in addressing global health challenges and technological advancements.